Cas no 2137586-00-4 (Sodium 2,4-dimethyl-3,5-dinitrobenzene-1-sulfinate)

• Product Name: Sodium 2,4-dimethyl-3,5-dinitrobenzene-1-sulfinate
• CAS No: 2137586-00-4
• MF: C₈H₇N₂NaO₆S
• MW: 282.205751657486
• CID: 6409765
• PubChem ID: 165453712
• Update Time: 2025-08-03

Sodium 2,4-dimethyl-3,5-dinitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137586-00-4
• sodium 2,4-dimethyl-3,5-dinitrobenzene-1-sulfinate
• EN300-723836
• Sodium 2,4-dimethyl-3,5-dinitrobenzene-1-sulfinate

• Inchi： 1S/C8H8N2O6S.Na/c1-4-6(9(11)12)3-7(17(15)16)5(2)8(4)10(13)14;/h3H,1-2H3,(H,15,16);/q;+1/p-1
• InChI Key： GCSPBSJWIQLBMZ-UHFFFAOYSA-M
• SMILES： S(C1=CC(=C(C)C(=C1C)[N+](=O)[O-])[N+](=O)[O-])(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 281.99225140g/mol
• Monoisotopic Mass: 281.99225140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų

Additional information on Sodium 2,4-dimethyl-3,5-dinitrobenzene-1-sulfinate

Comprehensive Overview of Sodium 2,4-dimethyl-3,5-dinitrobenzene-1-sulfinate (CAS No. 2137586-00-4)

Sodium 2,4-dimethyl-3,5-dinitrobenzene-1-sulfinate is a specialized organic compound with a unique molecular structure, combining sulfinate and nitro functional groups. Its CAS registry number, 2137586-00-4, is critical for precise identification in chemical databases and regulatory documentation. This compound has garnered attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers are particularly interested in its role as an intermediate in the development of novel sulfonyl-containing compounds, which are pivotal in drug discovery and functional material design.

The growing demand for nitroaromatic derivatives like Sodium 2,4-dimethyl-3,5-dinitrobenzene-1-sulfinate aligns with trends in sustainable chemistry and green synthesis. Many users search for "eco-friendly nitro compound synthesis" or "applications of sulfinate salts in pharmaceuticals," reflecting industry priorities. This compound’s stability and reactivity make it a candidate for catalytic transformations, a topic frequently explored in peer-reviewed journals. Its sulfinate group offers versatility in cross-coupling reactions, a hot topic in organic chemistry forums and AI-driven research platforms.

From an analytical perspective, 2137586-00-4 exhibits distinct spectroscopic properties, such as characteristic IR absorption bands for nitro and sulfinate groups. Laboratories focusing on high-performance liquid chromatography (HPLC) or nuclear magnetic resonance (NMR) often reference this compound for method development. Recent publications highlight its utility in creating fluorescent probes or photoactive materials, addressing the surge in searches for "smart materials" and "molecular sensors." These applications leverage the compound’s electron-withdrawing nitro groups, which enhance photophysical behavior.

In industrial settings, Sodium 2,4-dimethyl-3,5-dinitrobenzene-1-sulfinate is handled under controlled conditions to ensure optimal purity. Queries like "scalable synthesis of sulfinate salts" or "storage conditions for nitroaromatics" are common among manufacturers. The compound’s compatibility with water-soluble reagents makes it suitable for aqueous-phase reactions, a key area in reducing solvent waste—a priority for environmentally conscious enterprises. Regulatory compliance databases often list 2137586-00-4 under standard safety protocols, emphasizing proper ventilation and personal protective equipment (PPE).

Future research directions for Sodium 2,4-dimethyl-3,5-dinitrobenzene-1-sulfinate may explore its role in bioconjugation chemistry or nanomaterial functionalization. These fields dominate academic search trends, with terms like "click chemistry sulfinates" gaining traction. As AI-assisted molecular design advances, this compound’s structural motifs could inspire new drug candidates or catalytic ligands. Collaborative studies between computational chemists and experimentalists are likely to unlock further applications, reinforcing the importance of CAS No. 2137586-00-4 in modern chemistry.